4-nitrobenzyl 2-methylbenzoate
Overview
Description
4-nitrobenzyl 2-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and is widely used in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 4-nitrobenzyl 2-methylbenzoate is not well understood. However, it is believed that this compound acts as a nucleophile and undergoes substitution reactions with other organic compounds. The nitro group in the molecule also provides a site for reduction reactions, which can be used to generate other functional groups.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitrobenzyl 2-methylbenzoate are not well studied. However, it is known that this compound is relatively non-toxic and does not have any significant side effects. It is also not known to interact with any specific enzymes or receptors in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 4-nitrobenzyl 2-methylbenzoate in lab experiments include its ease of synthesis, high purity, and relatively non-toxic nature. However, the limitations of this compound include its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on 4-nitrobenzyl 2-methylbenzoate. One potential area of research is the development of new synthetic methods for this compound and its derivatives. Another area of research is the investigation of its potential applications in drug discovery and medicinal chemistry. Additionally, further studies on the biochemical and physiological effects of this compound may provide new insights into its potential applications.
Synthesis Methods
The synthesis of 4-nitrobenzyl 2-methylbenzoate involves the reaction of 2-methylbenzoic acid with 4-nitrobenzyl chloride in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature and yields the desired product in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
4-nitrobenzyl 2-methylbenzoate has been extensively used in scientific research due to its potential applications in various fields. It is commonly used as a building block in the synthesis of other organic compounds such as esters, amides, and ethers. This compound is also used as a protecting group for carboxylic acids in organic synthesis.
properties
IUPAC Name |
(4-nitrophenyl)methyl 2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-11-4-2-3-5-14(11)15(17)20-10-12-6-8-13(9-7-12)16(18)19/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCRHOGKPDBYWJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4 Nitrobenzyl 2-methylbenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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